Lead(2+);diazide

• CAS No.: 13424-46-9
• Product Name: Lead(2+);diazide
• Molecular Formula: Pb(N3)2; N6P
• Molecular Weight: 291 g/mol
• IUPAC Name: lead(2+);diazide
• Standard InChI: InChI=1S/2N3.Pb/c2*1-3-2;/q2*-1;+2
• Standard InChIKey: ISEQAARZRCDNJH-UHFFFAOYSA-N
• SMILES: [N-]=[N+]=[N-].[N-]=[N+]=[N-].[Pb+2]
• Canonical SMILES: [N-]=[N+]=[N-].[N-]=[N+]=[N-].[Pb+2]
• Colorform: Needles or white powder; Colorless orthorhombic needles
• Density: 4.7 g/cu cm
• Melting Point: Decomposes at 190 °C
• Physical Description: Lead azide appears as needles or white powder. Explodes at 350°C. Insoluble in water. May explode from shock, heat, flame or friction when dry. The primary hazard is the blast effect of an instantaneous explosion and not flying projectiles and fragments.
• Description: Lead azide appears as needles or white powder. Explodes at 350°C. Insoluble in water. May explode from shock, heat, flame or friction when dry. The primary hazard is the blast effect of an instantaneous explosion and not flying projectiles and fragments.
• Shelf Life: Explodes on percussion.; Develops a brown film when exposed to sunlight.; Lead azide has a good shelf life in dry conditions, but is unstable in the presence of moisture, oxidizing agents, and ammonia.
• Solubility: Freely sol in acetic acid; insol in ammonium hydroxide; In water, 0.023% at 18 °C, 0.09% at 70 °C
• Synonyms: lead azide
• PubChem Compound: 23623736
• Last Modified: Dec 23 2021